Cas no 693232-07-4 (5-(benzyloxy)-2-bromobenzonitrile)
693232-07-4 structure
Product Name:5-(benzyloxy)-2-bromobenzonitrile
CAS No:693232-07-4
MF:C14H10BrNO
MW:288.13930273056
CID:2124589
PubChem ID:12101986
Update Time:2025-04-21
5-(benzyloxy)-2-bromobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-(benzyloxy)-2-bromobenzonitrile
- 2-Bromo-5-(phenylmethoxy)benzonitrile
- SCHEMBL12988062
- 693232-07-4
- GUFBQLZBPRBIIP-UHFFFAOYSA-N
- DTXSID601288005
- 2-bromo-5-phenylmethoxybenzonitrile
- DA-03527
-
- MDL: MFCD16251686
- Inchi: 1S/C14H10BrNO/c15-14-7-6-13(8-12(14)9-16)17-10-11-4-2-1-3-5-11/h1-8H,10H2
- InChI Key: GUFBQLZBPRBIIP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C#N)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 286.99458Da
- Monoisotopic Mass: 286.99458Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 33Ų
5-(benzyloxy)-2-bromobenzonitrile Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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